Bicyclo[11.3.1]heptadeca-1(17),13,15-trien-2-one

• CAS No.: 89201-95-6
• Molecular Formula: C17H24O
• Molecular Weight: 244.37 g/mol
• IUPAC Name: bicyclo[11.3.1]heptadeca-1(16),13(17),14-trien-2-one
• InChI: InChI=1S/C17H24O/c18-17-13-8-6-4-2-1-3-5-7-10-15-11-9-12-16(17)14-15/h9,11-12,14H,1-8,10,13H2
• InChI Key: BUPMUVCWLSHMKP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCC(=O)C2=CC=CC(=C2)CCCC1

Description

Bicyclo[1131]heptadeca-1(17),13,15-trien-2-one is a complex organic compound characterized by its unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bicyclo[11.3.1]heptadeca-1(17),13,15-trien-2-one typically involves a series of organic reactions that construct the bicyclic framework. One common method involves the use of a metal template, such as ruthenium, to facilitate the formation of the macrocyclic structure. The reaction conditions often include specific temperatures, solvents, and catalysts to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for larger volumes, ensuring purity, and implementing cost-effective processes. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of industrial production.

Chemical Reactions Analysis

Types of Reactions

Bicyclo[11.3.1]heptadeca-1(17),13,15-trien-2-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Bicyclo[11.3.1]heptadeca-1(17),13,15-trien-2-one has several applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of Bicyclo[11.3.1]heptadeca-1(17),13,15-trien-2-one involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. For example, it may inhibit certain enzymes or receptors, thereby altering cellular processes.

Comparison with Similar Compounds

Similar Compounds

• Bicyclo[11.3.1]heptadeca-1(17),13,15-trien-12-one
• Bicyclo[11.3.1]heptadeca-1(17),13,15-trien-7-ylmethyl

Uniqueness

Bicyclo[1131]heptadeca-1(17),13,15-trien-2-one is unique due to its specific bicyclic structure and the position of the functional groups